Cas no 2307929-78-6 (rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid)

• Product Name: rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid
• CAS No: 2307929-78-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6015987
• PubChem ID: 165513229
• Update Time: 2025-07-17

rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid
• rac-4-{2-[(1R,3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}but-2-enoic acid
• 2307929-78-6
• EN300-1553804

• Inchi： 1S/C26H28N2O5/c29-24(27-13-5-10-25(30)31)15-17-11-12-18(14-17)28-26(32)33-16-23-21-8-3-1-6-19(21)20-7-2-4-9-22(20)23/h1-10,17-18,23H,11-16H2,(H,27,29)(H,28,32)(H,30,31)/b10-5+/t17-,18+/m1/s1
• InChI Key： ZMASFMSWMCRNGO-BSDYQHLTSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CC[C@@H](CC(NC/C=C/C(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid

Comprehensive Overview of rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid (CAS No. 2307929-78-6)

The compound rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid (CAS No. 2307929-78-6) is a sophisticated chiral molecule with significant potential in pharmaceutical research and peptide synthesis. Its intricate structure features a cyclopentyl backbone, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a but-2-enoic acid moiety, making it a versatile intermediate for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its role in peptide-based therapeutics and targeted drug delivery systems, which align with the growing demand for precision medicine.

One of the most searched topics in AI-driven drug discovery is the optimization of chiral intermediates like rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid. Its Fmoc-protected amino group is critical for solid-phase peptide synthesis (SPPS), a technique widely used in developing anticancer peptides and antiviral agents. The compound’s CAS No. 2307929-78-6 is frequently queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of green chemistry, this compound’s synthetic pathway has garnered attention for its potential to reduce waste and improve atom economy. The but-2-enoic acid segment enables click chemistry applications, a trending topic in bioconjugation and nanomedicine. Researchers are also exploring its utility in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins.

The chiral purity of rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid is another focal point, as enantioselective synthesis is crucial for FDA-approved drugs. Analytical techniques like HPLC and NMR are often employed to validate its stereochemical integrity. With the rise of machine learning in chemistry, predictive models are being developed to optimize its synthesis, addressing common challenges such as racemization and yield improvement.

From a commercial perspective, the demand for CAS No. 2307929-78-6 is driven by its applications in peptide vaccines and biomarker discovery. The Fmoc group ensures compatibility with automated synthesizers, a feature highly valued in combinatorial chemistry. As the pharmaceutical industry shifts toward personalized therapies, this compound’s role in next-generation biologics is expected to expand, making it a subject of ongoing research and patent filings.

In summary, rac-4-{2-(1R,3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}but-2-enoic acid represents a convergence of cutting-edge synthetic chemistry and therapeutic innovation. Its multifaceted applications, from SPPS to PROTACs, position it as a critical tool in modern drug development. As search trends indicate, its CAS No. 2307929-78-6 will remain a key identifier for scientists navigating the frontiers of bioorganic chemistry and precision medicine.